Cas no 1804135-66-7 (5-(Bromomethyl)-2-nitrophenylhydrazine)

• Product Name: 5-(Bromomethyl)-2-nitrophenylhydrazine
• CAS No: 1804135-66-7
• MF: C₇H₈BrN₃O₂
• MW: 246.061320304871
• CID: 4934895
• Update Time: 2025-06-15

5-(Bromomethyl)-2-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-nitrophenylhydrazine

• Inchi： 1S/C7H8BrN3O2/c8-4-5-1-2-7(11(12)13)6(3-5)10-9/h1-3,10H,4,9H2
• InChI Key： CMQMBNXKAWPMIT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 2.1
• Topological Polar Surface Area: 83.9

Additional information on 5-(Bromomethyl)-2-nitrophenylhydrazine

Introduction to 5-(Bromomethyl)-2-nitrophenylhydrazine (CAS No. 1804135-66-7)

5-(Bromomethyl)-2-nitrophenylhydrazine (CAS No. 1804135-66-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a nitrophenylhydrazine moiety. These functional groups endow the molecule with a range of chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The bromomethyl group in 5-(Bromomethyl)-2-nitrophenylhydrazine is particularly noteworthy due to its reactivity and versatility in organic synthesis. This group can undergo various reactions, such as nucleophilic substitution, which allows for the introduction of different functional groups or the formation of new carbon-carbon bonds. This property makes 5-(Bromomethyl)-2-nitrophenylhydrazine an attractive starting material for the synthesis of complex molecules with potential therapeutic applications.

The nitrophenylhydrazine moiety, on the other hand, is known for its ability to participate in redox reactions and form stable complexes with metal ions. This characteristic has led to its use in the development of metal-based drugs and catalysts. Additionally, the hydrazine functionality can undergo condensation reactions with aldehydes and ketones to form hydrazones, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 5-(Bromomethyl)-2-nitrophenylhydrazine in the development of novel antiviral agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group was found to enhance the binding affinity of these derivatives to viral enzymes, thereby improving their therapeutic efficacy.

In another study, researchers explored the use of 5-(Bromomethyl)-2-nitrophenylhydrazine as a scaffold for the design of anticancer drugs. The compound was modified by introducing various substituents at different positions on the phenyl ring, resulting in a series of derivatives with enhanced cytotoxicity against cancer cell lines. The nitro group was found to play a crucial role in mediating this activity by generating reactive oxygen species (ROS) that induce apoptosis in cancer cells.

The synthetic accessibility of 5-(Bromomethyl)-2-nitrophenylhydrazine has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for further research and development. One such method involves the reaction of 2-nitrobenzaldehyde with hydrazine hydrate, followed by bromination of the resulting hydrazone using N-bromosuccinimide (NBS). This two-step process yields high-purity 5-(Bromomethyl)-2-nitrophenylhydrazine with good yields.

The safety profile of 5-(Bromomethyl)-2-nitrophenylhydrazine is an important consideration for its use in pharmaceutical applications. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound exhibits low toxicity at therapeutic concentrations. However, appropriate handling and storage precautions should be observed to minimize any potential risks associated with its use.

In conclusion, 5-(Bromomethyl)-2-nitrophenylhydrazine (CAS No. 1804135-66-7) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive starting material for the synthesis of bioactive compounds with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.